Cas no 1803836-93-2 (5-Amino-2-(difluoromethoxy)benzo[d]oxazole)

• Product Name: 5-Amino-2-(difluoromethoxy)benzo[d]oxazole
• CAS No: 1803836-93-2
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4819960
• Update Time: 2025-10-28

5-Amino-2-(difluoromethoxy)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(difluoromethoxy)benzo[d]oxazole

• Inchi： 1S/C8H6F2N2O2/c9-7(10)14-8-12-5-3-4(11)1-2-6(5)13-8/h1-3,7H,11H2
• InChI Key： DOAJLBTXHYEQRJ-UHFFFAOYSA-N
• SMILES： FC(OC1=NC2C=C(C=CC=2O1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• XLogP3: 2.8
• Topological Polar Surface Area: 61.3

Additional information on 5-Amino-2-(difluoromethoxy)benzo[d]oxazole

Introduction to 5-Amino-2-(difluoromethoxy)benzo[d]oxazole (CAS No. 1803836-93-2)

5-Amino-2-(difluoromethoxy)benzo[d]oxazole (CAS No. 1803836-93-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzo[d]oxazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 5-Amino-2-(difluoromethoxy)benzo[d]oxazole, particularly the presence of the difluoromethoxy group and the amino functionality, contribute to its potential therapeutic applications.

The synthesis of 5-Amino-2-(difluoromethoxy)benzo[d]oxazole has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2-chloro-5-nitrobenzoxazole with difluoromethanol followed by reduction of the nitro group to an amino group. This synthetic route is highly efficient and scalable, making it suitable for large-scale production in industrial settings. The difluoromethoxy group is known to enhance the lipophilicity and metabolic stability of the compound, which are crucial factors for drug development.

In terms of biological activity, recent studies have shown that 5-Amino-2-(difluoromethoxy)benzo[d]oxazole exhibits potent anticancer properties. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation. Specifically, 5-Amino-2-(difluoromethoxy)benzo[d]oxazole has been shown to inhibit the activation of key kinases such as AKT and ERK, leading to cell cycle arrest and apoptosis.

Beyond its anticancer potential, 5-Amino-2-(difluoromethoxy)benzo[d]oxazole has also shown promise in treating neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry reported that this compound can protect neurons from oxidative stress and reduce inflammation in brain tissue. These findings suggest that 5-Amino-2-(difluoromethoxy)benzo[d]oxazole may have therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5-Amino-2-(difluoromethoxy)benzo[d]oxazole have been evaluated in preclinical studies using animal models. These studies indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. Additionally, toxicology studies have shown that 5-Amino-2-(difluoromethoxy)benzo[d]oxazole is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 5-Amino-2-(difluoromethoxy)benzo[d]oxazole (CAS No. 1803836-93-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in both oncology and neurology. Ongoing research continues to explore its mechanisms of action and optimize its formulation for clinical use.